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Compound of Interest

Compound Name: Dysprosium-164

Cat. No.: B084499 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the neutron capture cross section data for

Dysprosium-164 (¹⁶⁴Dy). It includes a compilation of experimentally determined values,

detailed protocols for common measurement techniques, and a visual representation of the

experimental workflow. This information is critical for applications in nuclear reactor design,

shielding calculations, and the production of radioisotopes for medical and industrial purposes.

Data Presentation: Quantitative Neutron Capture
Cross Section Data for ¹⁶⁴Dy
The following table summarizes the experimentally determined thermal neutron capture cross

section (σ) and resonance integral (I₀) for the ¹⁶⁴Dy(n,γ)¹⁶⁵Dy reaction.
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Neutron
Energy (eV)

Thermal Cross
Section
(barns)

Resonance
Integral
(barns)

Measurement
Facility

Reference

0.0372 2198.5 ± 94 -

Es-Salam

Research

Reactor, Algeria

[1][2][3]

0.0334 2322 ± 140 -

BAEC TRIGA

Research

Reactor,

Bangladesh

[2][4]

0.0253 2656 ± 98 - Not Specified [3]

0.0253 2672 ± 104 -
Am-241-Be

Neutron Source
[5]

Thermal - 382.1
ANL Calculated

Value
[6]

Thermal - 420 ± 50
Activation

Method
[6]

Thermal - 482 ± 33
Activation

Method
[6]

Thermal - 406
Bound-level

Calculation
[6]

Experimental Protocols: Neutron Activation
Analysis (NAA)
The most common method for determining the neutron capture cross section of ¹⁶⁴Dy is

Neutron Activation Analysis (NAA). The general protocol is outlined below.

Sample Preparation and Irradiation
Target Material: High-purity Dysprosium(III) oxide (Dy₂O₃) powder is typically used as the

target material.
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Monitor Foil: A monitor material with a well-known neutron capture cross section, such as

gold (¹⁹⁷Au), is used for flux determination.[1][2][3][4]

Encapsulation: The Dy₂O₃ powder and the monitor foils are encapsulated in a suitable

material (e.g., aluminum) to contain them during irradiation.

Irradiation: The encapsulated sample and monitor are irradiated in a stable neutron flux. This

can be achieved using a research reactor (e.g., Es-Salam, BAEC TRIGA) or a neutron

source (e.g., Am-Be).[1][2][5] The irradiation time is chosen to produce sufficient activity of

the product nuclide (¹⁶⁵Dy) for accurate measurement.

Post-Irradiation Measurement
Cooling: After irradiation, the samples are allowed to "cool" for a predetermined period to

allow short-lived interfering radionuclides to decay.

Gamma-Ray Spectrometry: The gamma rays emitted from the activated sample (¹⁶⁵Dy) and

monitor (e.g., ¹⁹⁸Au) are measured using a high-purity germanium (HPGe) detector coupled

to a data acquisition system.[1][3][4] The detector must be calibrated for energy and

efficiency using standard radioactive sources.

Data Acquisition: The gamma-ray spectra are collected for a time sufficient to obtain good

counting statistics for the photopeaks of interest.

Data Analysis
Peak Area Determination: The net peak areas of the characteristic gamma rays of ¹⁶⁵Dy and

the monitor nuclide are determined from the measured spectra.

Activity Calculation: The activities of ¹⁶⁵Dy and the monitor nuclide at the end of irradiation

are calculated from the peak areas, correcting for gamma-ray emission probabilities,

detector efficiency, and decay during counting and cooling.

Neutron Flux Calculation: The neutron flux is determined from the activity of the irradiated

monitor foil using its known cross section.

Cross Section Calculation: The neutron capture cross section of ¹⁶⁴Dy is then calculated

using the measured activity of ¹⁶⁵Dy and the determined neutron flux. Corrections for thermal

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.ingentaconnect.com/content/degruyter/ract/2022/00000110/00000012/art00002;jsessionid=1gkjdjtlupw3t.x-ic-live-03
https://www.researchgate.net/figure/Thermal-neutron-capture-cross-section-for-the-164-Dyn-g-165-Dy-reaction_tbl1_348594977
https://www.researchgate.net/publication/363376722_Experimental_cross_section_of_the_164Dyng165Dy_reaction_at_the_neutron_energy_of_00372_eV_using_Neutron_Diffraction_Facility
https://www.researchgate.net/publication/348594977_Determination_of_neutron_capture_cross_section_of_164Dy_n_165_Dy_reaction_at_00334_eV_using_TRIGA_reactor
https://www.ingentaconnect.com/content/degruyter/ract/2022/00000110/00000012/art00002;jsessionid=1gkjdjtlupw3t.x-ic-live-03
https://www.researchgate.net/figure/Thermal-neutron-capture-cross-section-for-the-164-Dyn-g-165-Dy-reaction_tbl1_348594977
https://avesis.ankara.edu.tr/yayin/8321b3e5-7cdb-460b-90b6-f67e21b7c669/thermal-neutron-cross-section-and-resonance-integral-for-dy-164n-gamma-dy-165-reaction
https://www.ingentaconnect.com/content/degruyter/ract/2022/00000110/00000012/art00002;jsessionid=1gkjdjtlupw3t.x-ic-live-03
https://www.researchgate.net/publication/363376722_Experimental_cross_section_of_the_164Dyng165Dy_reaction_at_the_neutron_energy_of_00372_eV_using_Neutron_Diffraction_Facility
https://www.researchgate.net/publication/348594977_Determination_of_neutron_capture_cross_section_of_164Dy_n_165_Dy_reaction_at_00334_eV_using_TRIGA_reactor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


neutron self-shielding and gamma-ray attenuation within the sample must be applied to

obtain an accurate result.[1][2][3]

Mandatory Visualization
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Experimental Workflow for Neutron Capture Cross Section Measurement
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Gamma-Ray Measurement
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Prepare Au Monitor Foil
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Cross Section

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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